Cas no 111036-23-8 (1,8-Naphthalenedimethanol, 3-methoxy-)

• Product Name: 1,8-Naphthalenedimethanol, 3-methoxy-
• CAS No: 111036-23-8
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 1196216
• Update Time: 2024-08-05

1,8-Naphthalenedimethanol, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthalenedimethanol, 3-methoxy-
• 3-methoxynaphthalene-1,8-dimethanol

• Inchi： 1S/C13H14O3/c1-16-12-5-9-3-2-4-10(7-14)13(9)11(6-12)8-15/h2-6,14-15H,7-8H2,1H3
• InChI Key： PPPYMAAXZNUPHR-UHFFFAOYSA-N
• SMILES： C1(CO)=C2C(C=CC=C2CO)=CC(OC)=C1

Computed Properties

• Exact Mass: 218.09432

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Melting Point: 162 °C(Solv: ethanol (64-17-5))
• Boiling Point: 445.9±35.0 °C(Predicted)
• PSA: 49.69
• pka: 14.12±0.10(Predicted)